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Compound of Interest

Compound Name: Paricalcitol-D6

Cat. No.: B2407187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Paricalcitol-D6, a deuterated analog of Paricalcitol. This document is intended for researchers,
scientists, and professionals in drug development who require a reliable source of this stable
isotope-labeled internal standard for quantitative analysis. The guide includes a summary of
known commercial suppliers, available product specifications, and a detailed experimental
protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Paricalcitol-D6

Paricalcitol is a synthetic, biologically active analog of vitamin D used in the prevention and
treatment of secondary hyperparathyroidism associated with chronic kidney disease.[1][2]
Paricalcitol-D6 is its deuterated counterpart, where six hydrogen atoms have been replaced
with deuterium. This isotopic labeling makes it an ideal internal standard for bioanalytical
methods, particularly for pharmacokinetic and metabolic studies of Paricalcitol, as it shares
identical chemical and physical properties with the unlabeled drug but is distinguishable by its
mass.[3][4] Its primary application is in quantitative analysis using mass spectrometry, where it
is used to correct for variations in sample preparation and instrument response.[3]

Commercial Suppliers and Product Availability

A number of commercial suppliers offer Paricalcitol-D6 for research purposes. The following
table summarizes the available information on suppliers, product numbers, quantities, and
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other relevant specifications. Please note that availability and pricing are subject to change and

should be confirmed directly with the suppliers.

Product/ Available
. . . Molecular
Supplier Catalogu Quantitie Purity CAS No. Storage
Formula
e No. S
MedChem
1mg, 5mg, 2070009- C27H38DsO
Express HY-10196S 99.64% -20°C
10mg 67-3 3
(MCE)
Pharmaffili PA STI Please C27H38DsO
_ N/A N/A 2-8°C
ates 071510 enquire 3
Please
Clinivex N/A . N/A N/A N/A N/A
enquire
rw2-trc-
Mithridion p195302- 1mg N/A N/A N/A -20°C
1mg
rw2-trc-
Mithridion p195302- 10mg N/A N/A N/A -20°C
10mg

Note: "N/A" indicates that the information was not readily available from the searched sources.

Researchers are advised to contact the suppliers directly for the most current data sheets and

certificates of analysis.

Experimental Protocol: Quantification of Paricalcitol

in Human Plasma using LC-MS/MS

The following protocol is adapted from a validated method for the quantification of Paricalcitol

in human plasma using Paricalcitol-D6 as an internal standard.

Materials and Reagents

o Paricalcitol reference standard
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» Paricalcitol-D6 (Internal Standard, 1S)
e Human plasma (with anticoagulant)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

e Water (LC-MS grade)

 Liquid-liquid extraction solvent (e.g., methyl tert-butyl ether)

Stock and Working Solutions Preparation

 Paricalcitol Stock Solution (1 mg/mL): Accurately weigh and dissolve Paricalcitol in methanol.

o Paricalcitol-D6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Paricalcitol-D6 in
methanol.

o Working Solutions: Prepare serial dilutions of the Paricalcitol stock solution in 50% methanol
to create calibration standards. Prepare a working solution of Paricalcitol-D6 in 50%
methanol for spiking into plasma samples.

Sample Preparation (Liquid-Liquid Extraction)

¢ Pipette 500 pL of human plasma into a clean microcentrifuge tube.

Spike with the Paricalcitol-D6 internal standard working solution.

Add the liquid-liquid extraction solvent, vortex mix, and centrifuge to separate the layers.

Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
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 Liquid Chromatograph (LC): A high-performance liquid chromatography system.
e Column: A suitable reversed-phase column (e.g., C18).
o Mobile Phase: A gradient of acetonitrile and water with formic acid.

o Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

« lonization Mode: Positive ion mode.
e Multiple Reaction Monitoring (MRM) Transitions:
o Paricalcitol: Monitor the specific precursor-to-product ion transition.

o Paricalcitol-D6: Monitor the specific precursor-to-product ion transition, which will be
shifted by +6 Da compared to Paricalcitol.

Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Paricalcitol to Paricalcitol-D6
against the concentration of the calibration standards.

o Determine the concentration of Paricalcitol in the plasma samples by interpolating their peak
area ratios from the calibration curve.

Signaling Pathway and Experimental Workflow
Diagrams
Paricalcitol Signhaling Pathway

Paricalcitol exerts its biological effects by binding to the Vitamin D Receptor (VDR), which then
forms a heterodimer with the Retinoid X Receptor (RXR). This complex binds to Vitamin D
Response Elements (VDRES) on target genes, modulating their transcription. A key therapeutic
effect is the suppression of parathyroid hormone (PTH) gene expression in the parathyroid
gland.
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Caption: Simplified signaling pathway of Paricalcitol.

Experimental Workflow for Paricalcitol Quantification

The following diagram illustrates the key steps in the experimental workflow for quantifying
Paricalcitol in plasma samples using Paricalcitol-D6.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2407187?utm_src=pdf-body-img
https://www.benchchem.com/product/b2407187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Plasma Sample
+ Paricalcitol-D6 (IS)

l

Liquid-Liquid Extraction

Reconstitution in
Mobile Phase

Data Processing
(GEELYAGCERRE))]

Quantification using
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for Paricalcitol quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2407187#commercial-suppliers-and-availability-of-
paricalcitol-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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